Cas no 881673-31-0 (1H-Pyrrole-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-
• CAS No: 881673-31-0
• MF: C₁₈H₁₅NO₃S
• MW: 325.381603479385
• CID: 1917341
• PubChem ID: 86232905
• Update Time: 2025-09-22

1H-Pyrrole-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-
• MFCD11875776
• 1-[(4-Methylphenyl)sulfonyl]-5-phenyl-1H-pyrrole-3-carbaldehyde
• 5-Phenyl-1-(toluene-4-sulfonyl)-1H-pyrrole-3-carbaldehyde
• SCHEMBL1156187
• 1-(4-methylphenyl)sulfonyl-5-phenylpyrrole-3-carbaldehyde
• NSLXRXVEXGLLNX-UHFFFAOYSA-N
• DB-215865
• 5-Phenyl-1-tosyl-1H-pyrrole-3-carbaldehyde
• 5-Phenyl-1-(toluene-4-sulfonyl)-1H-pyrrole-3-carbaldehyde, 95%
• 881673-31-0

• Inchi： 1S/C18H15NO3S/c1-14-7-9-17(10-8-14)23(21,22)19-12-15(13-20)11-18(19)16-5-3-2-4-6-16/h2-13H,1H3
• InChI Key： NSLXRXVEXGLLNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C=O)C=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 325.07726451Da
• Monoisotopic Mass: 325.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles